molecular formula C15H16O2 B8584355 2-[(4-Methoxyphenyl)methyl]-4-methylphenol CAS No. 74317-95-6

2-[(4-Methoxyphenyl)methyl]-4-methylphenol

Cat. No.: B8584355
CAS No.: 74317-95-6
M. Wt: 228.29 g/mol
InChI Key: MBYWJGUJYZOHRY-UHFFFAOYSA-N
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Description

2-[(4-Methoxyphenyl)methyl]-4-methylphenol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

74317-95-6

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

2-[(4-methoxyphenyl)methyl]-4-methylphenol

InChI

InChI=1S/C15H16O2/c1-11-3-8-15(16)13(9-11)10-12-4-6-14(17-2)7-5-12/h3-9,16H,10H2,1-2H3

InChI Key

MBYWJGUJYZOHRY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)O)CC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-benzyloxy-5-methoxyphenyl)-(4-methoxyphenyl)-methanol (1.46 g, 4.3 mmol) in methanol (20 ml), a 20% palladium hydroxide catalyst (73 mg) was added and furthermore 36% HCl (0.1 mL) was added thereto. The mixture was stirred under a hydrogen atmosphere for 72 hours, and then the catalyst was filtered off. The solvent was distilled under reduced pressure, and the obtained residue was purified by silica gel column chromatography [developing solution=ethyl acetate:n-hexane (1:4)] to obtain the title compound (0.8 g, 80%).
Name
(2-benzyloxy-5-methoxyphenyl)-(4-methoxyphenyl)-methanol
Quantity
1.46 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
73 mg
Type
catalyst
Reaction Step One
Name
Quantity
0.1 mL
Type
reactant
Reaction Step Two
Yield
80%

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